Cas no 1342129-44-5 ((4-Tert-butyl-1-methylcyclohexyl)methanamine)

(4-Tert-butyl-1-methylcyclohexyl)methanamine is a sterically hindered cyclohexylamine derivative characterized by its unique structural features, including a tert-butyl group and a methyl substituent on the cyclohexane ring. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a chiral building block or intermediate for bioactive molecules. The tert-butyl group enhances steric hindrance, which may influence selectivity in catalytic reactions or receptor binding. Its amine functionality allows for further derivatization, making it a versatile precursor for fine chemicals. The rigid cyclohexyl backbone contributes to conformational stability, which can be advantageous in designing compounds with specific stereochemical requirements.
(4-Tert-butyl-1-methylcyclohexyl)methanamine structure
1342129-44-5 structure
Product Name:(4-Tert-butyl-1-methylcyclohexyl)methanamine
CAS No:1342129-44-5
MF:C12H25N
MW:183.333603620529
MDL:MFCD16856205
CID:5613767
PubChem ID:62724294
Update Time:2025-10-31

(4-Tert-butyl-1-methylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • AKOS012017062
    • (4-tert-butyl-1-methylcyclohexyl)methanamine
    • SCHEMBL13593729
    • EN300-330211
    • CS-0285873
    • (4-(Tert-butyl)-1-methylcyclohexyl)methanamine
    • 1342129-44-5
    • Cyclohexanemethanamine, 4-(1,1-dimethylethyl)-1-methyl-
    • (4-Tert-butyl-1-methylcyclohexyl)methanamine
    • MDL: MFCD16856205
    • Inchi: 1S/C12H25N/c1-11(2,3)10-5-7-12(4,9-13)8-6-10/h10H,5-9,13H2,1-4H3
    • InChI Key: MMZOGLDZXDDAHS-UHFFFAOYSA-N
    • SMILES: NCC1(C)CCC(C(C)(C)C)CC1

Computed Properties

  • Exact Mass: 183.198699802g/mol
  • Monoisotopic Mass: 183.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.849±0.06 g/cm3(Predicted)
  • Boiling Point: 233.8±8.0 °C(Predicted)
  • pka: 10.27±0.29(Predicted)

(4-Tert-butyl-1-methylcyclohexyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-330211-1g
(4-tert-butyl-1-methylcyclohexyl)methanamine
1342129-44-5
1g
$770.0 2023-09-04
Enamine
EN300-330211-5g
(4-tert-butyl-1-methylcyclohexyl)methanamine
1342129-44-5
5g
$2235.0 2023-09-04
Enamine
EN300-330211-10g
(4-tert-butyl-1-methylcyclohexyl)methanamine
1342129-44-5
10g
$3315.0 2023-09-04
Enamine
EN300-330211-0.05g
(4-tert-butyl-1-methylcyclohexyl)methanamine
1342129-44-5 95.0%
0.05g
$647.0 2025-03-18
Enamine
EN300-330211-0.1g
(4-tert-butyl-1-methylcyclohexyl)methanamine
1342129-44-5 95.0%
0.1g
$678.0 2025-03-18
Enamine
EN300-330211-0.25g
(4-tert-butyl-1-methylcyclohexyl)methanamine
1342129-44-5 95.0%
0.25g
$708.0 2025-03-18
Enamine
EN300-330211-0.5g
(4-tert-butyl-1-methylcyclohexyl)methanamine
1342129-44-5 95.0%
0.5g
$739.0 2025-03-18
Enamine
EN300-330211-1.0g
(4-tert-butyl-1-methylcyclohexyl)methanamine
1342129-44-5 95.0%
1.0g
$770.0 2025-03-18
Enamine
EN300-330211-2.5g
(4-tert-butyl-1-methylcyclohexyl)methanamine
1342129-44-5 95.0%
2.5g
$1509.0 2025-03-18
Enamine
EN300-330211-5.0g
(4-tert-butyl-1-methylcyclohexyl)methanamine
1342129-44-5 95.0%
5.0g
$2235.0 2025-03-18

Additional information on (4-Tert-butyl-1-methylcyclohexyl)methanamine

Recent Advances in the Study of (4-Tert-butyl-1-methylcyclohexyl)methanamine (CAS: 1342129-44-5) in Chemical Biology and Pharmaceutical Research

The compound (4-Tert-butyl-1-methylcyclohexyl)methanamine (CAS: 1342129-44-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential roles in drug development. The compound's distinct cyclohexyl backbone and tert-butyl substitution make it a promising candidate for modulating biological targets, particularly in the central nervous system (CNS) and metabolic disorders.

Recent studies have highlighted the efficient synthetic routes for (4-Tert-butyl-1-methylcyclohexyl)methanamine, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic hydrogenation method that achieves a 92% yield, significantly improving upon previous methodologies. The compound's stability under physiological conditions has also been a key area of investigation, with findings suggesting robust performance in both in vitro and in vivo settings. These advancements in synthesis and stability are critical for its potential scalability in pharmaceutical applications.

Biological evaluations of (4-Tert-butyl-1-methylcyclohexyl)methanamine have revealed its affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. Preliminary in vitro assays indicate a moderate binding affinity (Ki values in the low micromolar range), suggesting potential utility in neuropharmacology. Furthermore, a 2024 study published in ACS Chemical Neuroscience demonstrated the compound's ability to cross the blood-brain barrier (BBB) efficiently, a property that is often a limiting factor in CNS drug development. These findings position the compound as a viable scaffold for further optimization in neurotherapeutic agents.

In addition to its CNS applications, (4-Tert-butyl-1-methylcyclohexyl)methanamine has shown promise in metabolic disorder research. A recent study in the European Journal of Medicinal Chemistry reported its role as a modulator of G-protein-coupled receptors (GPCRs) involved in lipid metabolism. The compound exhibited a dose-dependent effect on adipocyte differentiation, hinting at potential applications in obesity and diabetes therapeutics. However, further in vivo studies are required to validate these preliminary findings and assess any off-target effects.

Despite these promising developments, challenges remain in the clinical translation of (4-Tert-butyl-1-methylcyclohexyl)methanamine. Pharmacokinetic studies have identified rapid hepatic metabolism as a potential limitation, necessitating structural modifications or formulation strategies to enhance bioavailability. Collaborative efforts between academic and industrial researchers are currently underway to address these challenges, with several patent applications filed in 2024 for derivative compounds with improved metabolic stability.

In conclusion, (4-Tert-butyl-1-methylcyclohexyl)methanamine (CAS: 1342129-44-5) represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual potential in CNS and metabolic disorder research underscores the importance of continued investigation. Future research directions should focus on structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as comprehensive toxicological assessments to ensure clinical viability. The compound's journey from bench to bedside will likely serve as a valuable template for similar small-molecule therapeutics in development.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm